Cas no 1256794-48-5 (methyl 6-bromoisoquinoline-4-carboxylate)

• Product Name: methyl 6-bromoisoquinoline-4-carboxylate
• CAS No: 1256794-48-5
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 2102398
• PubChem ID: 121376361
• Update Time: 2025-06-08

methyl 6-bromoisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-BROMOISOQUINOLINE-4-CARBOXYLATE
• CID 121376361
• methyl 6-bromoisoquinoline-4-carboxylate

• Inchi： 1S/C11H8BrNO2/c1-15-11(14)10-6-13-5-7-2-3-8(12)4-9(7)10/h2-6H,1H3
• InChI Key： LQNPZRWYMUESFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NC=C(C(=O)OC)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 39.2

Additional information on methyl 6-bromoisoquinoline-4-carboxylate

Recent Advances in the Application of Methyl 6-Bromoisoquinoline-4-carboxylate (CAS: 1256794-48-5) in Chemical Biology and Drug Discovery

The compound methyl 6-bromoisoquinoline-4-carboxylate (CAS: 1256794-48-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key synthetic intermediate. This heterocyclic scaffold serves as a privileged structure in the design of bioactive molecules, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. Recent studies have highlighted its role in the synthesis of novel therapeutic agents targeting cancer, inflammatory diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 6-bromoisoquinoline-4-carboxylate as a precursor in the synthesis of potent and selective inhibitors of the c-Jun N-terminal kinase (JNK) family. The researchers employed palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the 6-position, yielding compounds with improved pharmacokinetic properties and enhanced blood-brain barrier permeability. These findings open new avenues for the treatment of neurodegenerative diseases.

In parallel research, a team from the University of Cambridge reported in ACS Chemical Biology (2024) the development of a novel class of bromodomain inhibitors using methyl 6-bromoisoquinoline-4-carboxylate as the core structure. The study revealed that strategic modifications of the carboxylate moiety significantly influenced the compounds' binding affinity to BRD4, with certain derivatives showing nanomolar potency in cellular assays. These results underscore the compound's potential in epigenetic drug discovery.

Recent synthetic methodology developments have expanded the utility of this compound. A Nature Communications paper (2023) described an innovative photoredox-catalyzed C-H functionalization approach that enables direct modification of the isoquinoline core under mild conditions. This breakthrough allows for more efficient diversification of the scaffold, facilitating rapid structure-activity relationship studies in drug discovery programs.

From a pharmacological perspective, methyl 6-bromoisoquinoline-4-carboxylate derivatives have shown promise in addressing drug resistance challenges. A 2024 study in Chemical Science demonstrated that certain analogs could effectively inhibit ABC transporter proteins, potentially overcoming multidrug resistance in cancer chemotherapy. The researchers identified specific structural features that contribute to this activity, providing valuable insights for future drug design.

The compound's application extends beyond small molecule therapeutics. Recent work published in Bioconjugate Chemistry (2023) explored its use in the development of targeted protein degraders (PROTACs). The isoquinoline scaffold served as an effective linker between E3 ligase binders and target protein ligands, yielding degraders with improved cellular potency and selectivity profiles.

As research progresses, safety and ADME (absorption, distribution, metabolism, and excretion) profiling of methyl 6-bromoisoquinoline-4-carboxylate derivatives has become increasingly sophisticated. A comprehensive 2024 review in Drug Metabolism Reviews summarized the current understanding of metabolic pathways affecting this class of compounds, highlighting strategies to optimize their drug-like properties while minimizing potential toxicity.

Looking forward, the unique chemical properties of methyl 6-bromoisoquinoline-4-carboxylate continue to inspire innovative applications. Ongoing clinical trials (as of mid-2024) are evaluating several derivatives as potential treatments for solid tumors and autoimmune diseases, with preliminary results expected within the next year. The compound's versatility ensures its continued relevance in medicinal chemistry research and drug development pipelines.